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Compound of Interest

Compound Name: Methyl 11-oxo-9-undecenoate

Cat. No.: B15466917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 11-oxo-9-undecenoate is a fatty acid ester with the chemical formula C12H20O3[1][2].

This document provides a summary of the available technical information for this compound,

including its physicochemical properties, spectroscopic data, and potential biological relevance.

Due to the limited availability of data specifically for Methyl 11-oxo-9-undecenoate,

information from closely related compounds and general analytical methodologies is also

included to provide a broader context for researchers.

Physicochemical Properties
A summary of the computed physicochemical properties of Methyl 11-oxo-9-undecenoate is

provided in Table 1. Experimental data for many of these properties are not currently available

in public literature.
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Property Value Source

Molecular Formula C12H20O3
NIST WebBook[1][2],

PubChem[3]

Molecular Weight 212.28 g/mol PubChem[3]

IUPAC Name methyl 11-oxoundec-9-enoate PubChem[3]

CAS Number 53613-55-1 NIST WebBook[1][2]

XLogP3 2.8 PubChem[3]

Topological Polar Surface Area 43.4 Å² PubChem[3]

Hydrogen Bond Donor Count 0 PubChem[3]

Hydrogen Bond Acceptor

Count
3 PubChem[3]

Rotatable Bond Count 9 PubChem[3]

Table 1: Physicochemical Properties of Methyl 11-oxo-9-undecenoate.

Spectroscopic Data
Mass Spectrometry
An electron ionization (EI) mass spectrum for Methyl 11-oxo-9-undecenoate is available in

the NIST WebBook database[1][2]. A representation of the mass spectrum is provided below.

The digital data for the spectrum is not available for download due to licensing restrictions[1].

(Note: A visual representation of the mass spectrum would be included here if the image was

available.)

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of Methyl 11-oxo-9-undecenoate is

not readily available in the surveyed literature. However, a protocol for the synthesis of a

structurally similar compound, methyl 11-(2-aminoethylthio)undecanoate, is described and can

serve as a reference for designing a synthetic route[4].
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General Workflow for Natural Product Identification
Methyl 11-oxo-9-undecenoate has been identified as a component in the methanolic extract

of the clam Paratapes undulatus[5]. The general workflow for isolating and identifying such a

compound from a natural source is outlined in the diagram below.
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Caption: General workflow for the extraction and identification of Methyl 11-oxo-9-
undecenoate from a natural source.

Biological Activity
There is no specific information available in the reviewed literature regarding the biological

activity or signaling pathways associated with Methyl 11-oxo-9-undecenoate. However, it is

classified as a fatty acid ester, a class of compounds known for a wide range of biological

activities. For instance, various fatty acid esters have demonstrated antimicrobial, antibiofilm,

and antioxidant properties[5].

Further research is required to determine the specific biological functions of Methyl 11-oxo-9-
undecenoate. A proposed logical workflow for investigating its biological activity is presented

below.
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Initial Screening

Mechanistic Studies
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Caption: Proposed workflow for the investigation of the biological activity of Methyl 11-oxo-9-
undecenoate.

Conclusion and Future Directions
Methyl 11-oxo-9-undecenoate is a fatty acid ester with limited characterization in the scientific

literature. While basic physicochemical properties have been computed and a mass spectrum

is available, there is a clear need for further research to establish its full chemical and biological

profile. Future work should focus on:

Development and publication of a robust synthetic protocol.

Comprehensive spectroscopic characterization, including NMR and IR spectroscopy.

Systematic screening for biological activities, including antimicrobial, antioxidant, and

cytotoxic effects.

If found to be biologically active, elucidation of its mechanism of action and involved

signaling pathways.
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This technical guide serves as a starting point for researchers interested in Methyl 11-oxo-9-
undecenoate and highlights the significant opportunities for further investigation into this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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